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Compound of Interest

Compound Name: Ditungsten zirconium octaoxide

Cat. No.: B101891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ditungsten zirconium octaoxide, also

known as zirconium tungstate. The information presented herein is intended to support

research and development activities by providing key data on its chemical properties,

synthesis, and applications.

Core Chemical and Physical Properties
Ditungsten zirconium octaoxide is an inorganic compound with the chemical formula

W₂ZrO₈. It is also referred to as zirconium tungstate, with the formula Zr(WO₄)₂.[1][2] It is

recognized for its unique thermal and dielectric properties.

A summary of its key quantitative data is presented below:
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Property Value

Molecular Formula W₂ZrO₈

Molecular Weight 586.9 g/mol

CAS Number 16853-74-0

Appearance Powder[1]

Coefficient of Thermal Expansion -6.3 x 10⁻⁶ K⁻¹[1]

Purity (typical) 99.7% (metals basis)[3]

Note: The molecular weight is calculated based on the standard atomic weights of its

constituent elements.

The calculation of the molecular weight is based on the following atomic weights:

Tungsten (W): 183.84 u[4][5]

Zirconium (Zr): 91.224 u[6][7]

Oxygen (O): 15.999 u[8][9]

Calculation: (2 × 183.84) + 91.224 + (8 × 15.999) = 367.68 + 91.224 + 127.992 = 586.896

g/mol

This value is consistent with the referenced literature.[1][10]

Experimental Protocols: Synthesis of Zirconium
Tungstate
While detailed experimental protocols for drug development applications are not prevalent for

this inorganic compound, a common application in materials science is the fabrication of

sputtering targets for thin-film deposition. The following outlines the general methodologies for

preparing materials for such processes.
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Objective: To prepare a zirconium tungstate target for use in physical vapor deposition

(sputtering) to create thin films.

Methodologies:

Direct Sintering of Pre-synthesized Powder:

Starting Material: Pure, pre-synthesized ZrW₂O₈ powder.

Process: The powder is uniaxially and/or isostatically pressed into a dense pellet (the

"green body"). This is followed by sintering at elevated temperatures in a controlled

atmosphere to achieve the desired density and microstructure for the sputtering target.

Reactive Sintering of Oxide Precursors:

Starting Materials: Zirconium dioxide (ZrO₂) and tungsten trioxide (WO₃) powders.

Process: The oxide powders are mixed in a stoichiometric or near-stoichiometric ratio. For

instance, a molar ratio of n(WO₃):n(ZrO₂) of 2.8:1 may be used to compensate for differing

sputtering yields. The mixed powders are then pressed and sintered. During sintering, the

oxides react to form the desired ZrW₂O₈ phase.

Co-sputtering from Separate Targets:

Process: Instead of a single composite target, separate targets of ZrO₂ and WO₃ are used.

The sputtering process is alternated between the two targets, or they are sputtered

simultaneously, to deposit a mixed film on the substrate. The film composition is controlled

by adjusting the relative sputtering times or power applied to each target.

A visual representation of a generalized synthesis workflow is provided in the diagram below.
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Method 1: Direct Sintering

Method 2: Reactive Sintering

ZrW₂O₈ Powder Pressing Sintering ZrW₂O₈ Target

ZrO₂ Powder

Mixing

WO₃ Powder

Pressing Sintering ZrW₂O₈ Target

Click to download full resolution via product page

Diagram 1: Generalized workflows for the synthesis of zirconium tungstate sputtering targets.

Applications and Relevance to Research
Zirconium tungstate is primarily known for its unusual property of negative thermal expansion,

meaning it contracts when heated over a wide temperature range (0.3 to 1050 K).[1] This

makes it a valuable material in applications requiring thermal stability.

Key Applications:

Composites: It is used as a filler in metal matrix, ceramic matrix, and polymer composites to

control the overall thermal expansion of the material.[1]

Dielectric Materials: Due to its excellent dielectric properties, it finds use in ceramic

capacitors, microwave ceramics, and filters.[1]

Catalysis: It can be used as a superacid catalyst in hydrocarbon isomerization and the

esterification of waste acid oil.[3]

Optical and Luminescent Materials: It has applications in the performance improvement of

optical catalysts and luminescent materials.[1]
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While direct applications in drug development are not documented, its use in creating stable

substrates and components for analytical instrumentation could be of indirect relevance to the

field. There is no known biological role for zirconium, and it is considered to have low toxicity.[7]

[11]

Signaling Pathways and Biological Interactions
Currently, there is no evidence to suggest that ditungsten zirconium octaoxide is involved in

biological signaling pathways. As an inert inorganic ceramic material, it is not expected to have

specific interactions with biological systems in the manner of a pharmaceutical compound.

Research on this material is firmly rooted in materials science and chemistry.

The logical relationship of its composition is straightforward and can be visualized as follows:

W₂ZrO₈

Tungsten (W)
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Zirconium (Zr)
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Click to download full resolution via product page

Diagram 2: Molecular composition of ditungsten zirconium octaoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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